Cas no 338423-02-2 (5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine)

• Product Name: 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine
• CAS No: 338423-02-2
• MDL: MFCD00231516
• CID: 4647452
• Update Time: 2025-10-21

5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine

• MDL： MFCD00231516

Additional information on 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine

Comprehensive Overview of 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine (CAS No. 338423-02-2)

The compound 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine (CAS No. 338423-02-2) is a specialized benzodiazole derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique molecular structure, featuring a dimethyl-substituted benzodiazole core and an isopropyl amine functional group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine has surged due to their versatility in medicinal chemistry. This compound’s structural analogs are frequently investigated for their roles in central nervous system (CNS) therapeutics and anti-inflammatory agents. Its CAS No. 338423-02-2 is often searched in academic databases, reflecting its relevance in high-throughput screening and lead optimization studies.

One of the key reasons for the growing interest in this compound is its potential synergy with AI-driven drug design. Computational models, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, frequently utilize 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine as a scaffold. These approaches align with the broader trend of precision medicine, where researchers aim to develop tailored therapies with minimal side effects.

From a synthetic chemistry perspective, the benzodiazole backbone of this compound offers excellent stability and functionalizability. Its amine group at the 4-position allows for further derivatization, enabling the creation of libraries for combinatorial chemistry. This adaptability is crucial for addressing contemporary challenges in targeted drug delivery and bioavailability enhancement.

Environmental and green chemistry considerations also play a role in the compound’s appeal. Researchers are exploring sustainable synthesis routes for CAS No. 338423-02-2 to reduce waste and energy consumption. Such efforts resonate with the global push toward eco-friendly pharmaceutical manufacturing, a topic frequently queried in scientific forums and search engines.

In summary, 5,6-dimethyl-1-(propan-2-yl)-1H-1,3-benzodiazol-4-amine represents a multifaceted tool for modern science. Its applications span drug development, computational chemistry, and sustainable synthesis, making it a compound of enduring relevance. As interdisciplinary research advances, its role in innovative therapeutics is likely to expand further.